Cas no 1146629-85-7 ((R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one)

(R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one structure
1146629-85-7 structure
Product Name:(R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one
CAS No:1146629-85-7
MF:C22H13NO2F12
MW:551.32492
CID:831238

(R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

    • (R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one
    • (7aR)-1,1-bis[3,5-bis(trifluoromethyl)phenyl]-5,6,7,7a-tetrahydro pyrrolo[1,2-c]oxazol-3-one
    • Inchi: InChI=1S/C22H13F12NO2/c23-19(24,25)12-4-10(5-13(8-12)20(26,27)28)18(16-2-1-3-35(16)17(36)37-18)11-6-14(21(29,30)31)9-15(7-11)22(32,33)34/h4-9,16H,1-3H2/t16-/m1/s1
    • InChI Key: YOMDKDYSSRLDOJ-MRXNPFEDSA-N
    • SMILES: C1C[C@@H]2C(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)(C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F)OC(=O)N2C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6

(R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one Related Literature

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